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Compound of Interest

Compound Name:

4-[2-Hydroxy-3-[(1-

methylethyl)amino]propoxy]benzal

dehyde

Cat. No.: B193001 Get Quote

Introduction

Metoprolol is a widely used beta-blocker for treating various cardiovascular conditions.[1][2]

During its synthesis and storage, impurities can form, which need to be monitored and

controlled to ensure the safety and efficacy of the drug product.[1] Metoprolol Impurity C,

chemically known as 4-(2-hydroxy-3-(isopropylamino)propoxy)benzaldehyde, is a process-

related impurity that can arise during synthesis or oxidative degradation.[3] This application

note details a robust High-Performance Liquid Chromatography (HPLC) method for the

accurate quantification of Metoprolol Impurity C in metoprolol drug substances and

formulations.

Target Audience

This document is intended for researchers, scientists, and drug development professionals in

the pharmaceutical industry involved in quality control, analytical development, and formulation.

Experimental Protocols
1. Materials and Reagents

Metoprolol Succinate reference standard
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Metoprolol Impurity C reference standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ammonium Acetate (Analytical grade)

Water (HPLC grade)

Hydrochloric Acid (0.1 M)

ACE 5 C18 column (250 mm x 4.6 mm, 5 µm) or equivalent

Volumetric flasks, pipettes, and other standard laboratory glassware

HPLC system with a UV or Photodiode Array (PDA) detector

2. Standard Solution Preparation

Metoprolol Standard Stock Solution (0.8 mg/mL): Accurately weigh and dissolve about 80 mg

of Metoprolol Succinate working standard in a 100 mL volumetric flask with diluent (e.g.,

mobile phase or 0.1N HCl).

Impurity C Standard Stock Solution (2.4 µg/mL): Accurately weigh and dissolve an

appropriate amount of Metoprolol Impurity C reference standard in diluent to obtain a final

concentration of 2.4 µg/mL.

Working Standard Solution: Further dilute the stock solutions as needed to prepare working

standards for calibration curves. A series of solutions ranging from the limit of quantification

(LOQ) level to 300% of the standard concentration is recommended for linearity studies.

3. Sample Preparation

Test Solution: Accurately weigh and transfer a quantity of powdered tablets equivalent to

about 80 mg of Metoprolol Succinate into a 100 mL volumetric flask.
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Add approximately 70 mL of diluent and sonicate for about 15 minutes with intermittent

shaking to ensure complete dissolution.

Dilute to volume with the diluent and mix well.

Filter the solution through a 0.45 µm PVDF filter before injection into the HPLC system.

4. Chromatographic Conditions

A stability-indicating HPLC method has been developed for the separation and quantification of

Metoprolol and its impurities, including Impurity C.

Parameter Condition

Column ACE 5 C18, 250 x 4.6 mm, 5 µm

Mobile Phase

Gradient elution with a mixture of a buffer (e.g.,

ammonium acetate) and an organic solvent

(e.g., acetonitrile).

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30°C

Detection Wavelength 225 nm

Run Time
Approximately 60 minutes to ensure elution of

all impurities.

Under these conditions, the retention time for Metoprolol Impurity C is approximately 15.98

minutes.

Data Presentation
Table 1: Optimized Chromatographic Conditions and System Suitability
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Parameter Specification

Column ACE 5 C18 (250 mm x 4.6 mm, 5 µm)

Flow Rate 1.0 mL/min

Detection Wavelength 225 nm

Injection Volume 10 µL

Column Temperature 30°C

Retention Time of Metoprolol ~28.76 min

Retention Time of Impurity C ~15.98 min

Table 2: Method Validation Summary for Metoprolol Impurity C

Parameter Result

Linearity Range LOQ to 300% of standard concentration

Correlation Coefficient (r²) > 0.99

Limit of Detection (LOD) To be determined based on signal-to-noise ratio

Limit of Quantification (LOQ) To be determined based on signal-to-noise ratio

Accuracy (% Recovery) Within 98.0% - 102.0%

Precision (% RSD) < 2.0%

Mandatory Visualization
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Caption: Workflow for the HPLC quantification of Metoprolol Impurity C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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